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Introduction
JHU-083 is a prodrug of the glutamine antagonist 6-diazo-5-oxo-L-norleucine (DON) with

increased oral bioavailability.[1][2] It is a valuable tool for in vivo studies investigating the role of

glutamine metabolism in various pathological conditions, including cancer and neurological

disorders.[3][4] JHU-083 effectively delivers DON to tissues, including the brain, and has been

shown to modulate the mTOR signaling pathway and disrupt purine biosynthesis.[5][6] These

application notes provide a comprehensive guide for the preparation and oral administration of

JHU-083 in animal models.

Data Presentation
The following table summarizes the quantitative data from various studies that have utilized

JHU-083 for oral gavage in mice.
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Parameter Details Animal Model Reference

Vehicle
Sterile Phosphate

Buffered Saline (PBS)

Athymic Nude Mice,

C57BL/6J Mice
[6][7]

Dosage (as DON-

equivalent)
1 mg/kg C57BL/6J Mice [7]

1.9 mg/kg (low dose) Athymic Nude Mice [5]

20 mg/kg
Athymic Nude Mice,

C57BL/6J Mice
[6]

25 mg/kg (high dose) Athymic Nude Mice [5]

Dosage (as JHU-083)

1.83 mg of JHU-083 is

equivalent to 1.0 mg

of DON

Not specified [6]

Administration Route Oral Gavage

Athymic Nude Mice,

C57BL/6J Mice,

APOE4 Knock-in Mice

[4][6]

Administration Volume 100 µL bolus Athymic Nude Mice [6]

Frequency of

Administration
Daily C57BL/6J Mice [8]

Twice weekly

(Tuesdays and

Fridays)

Athymic Nude Mice,

C57BL/6J Mice
[6]

Three times per week APOE4 Knock-in Mice [4]

5 days/week for 3

weeks, then 2

days/week (low dose)

Athymic Nude Mice [9]

2 days/week (high

dose)
Athymic Nude Mice [9]
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Materials
JHU-083 powder

Sterile Phosphate Buffered Saline (PBS), pH 7.4

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Analytical balance

Appropriate sized oral gavage needles (flexible or rigid, ball-tipped)

Syringes (1 mL)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of JHU-083 Solution
This protocol describes the preparation of a JHU-083 solution for oral gavage. The example

calculation is for a 20 mg/kg DON-equivalent dose for a 25g mouse with a 100 µL

administration volume.

Determine the required concentration:

Desired DON-equivalent dose: 20 mg/kg

Weight of JHU-083 equivalent to DON: 20 mg/kg * 1.83 = 36.6 mg/kg

For a 25g (0.025 kg) mouse, the required dose of JHU-083 is: 36.6 mg/kg * 0.025 kg =

0.915 mg

To administer this in 100 µL (0.1 mL), the required concentration is: 0.915 mg / 0.1 mL =

9.15 mg/mL

Weighing the JHU-083:
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Accurately weigh the required amount of JHU-083 powder using an analytical balance.

For a batch preparation, calculate the total amount needed based on the number of

animals and doses.

Dissolving JHU-083:

Place the weighed JHU-083 powder into a sterile microcentrifuge tube or vial.

Add the calculated volume of sterile PBS to the tube.

Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved.

If necessary, sonicate the solution for 5-10 minutes to ensure complete dissolution.

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Storage:

For in vivo studies, it is recommended to prepare the JHU-083 solution fresh before each

administration.[6] If short-term storage is necessary, store the solution at 2-8°C and

protect it from light. The stability of JHU-083 in PBS for extended periods should be

determined by the researcher.

Oral Gavage Administration Protocol
Animal Handling:

Gently restrain the mouse using an appropriate technique to minimize stress. Ensure the

head and body are in a straight line to facilitate the passage of the gavage needle.

Dose Preparation:

Draw the calculated volume of the prepared JHU-083 solution into a 1 mL syringe fitted

with an appropriately sized oral gavage needle.

Administration:
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Measure the gavage needle against the mouse to determine the correct insertion depth

(from the tip of the nose to the last rib).

Gently insert the gavage needle into the esophagus via the side of the mouth. Do not force

the needle.

Once the needle is in place, slowly administer the JHU-083 solution.

Carefully withdraw the needle.

Monitoring:

Monitor the animal for any signs of distress or adverse reactions following the procedure.

[6]
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Caption: JHU-083 mechanism of action.

Experimental Workflow for Oral Gavage Study
Caption: Workflow for JHU-083 oral gavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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